Cas no 127-47-9 (Retinyl acetate)

• Product name: Retinyl acetate
• CAS No: 127-47-9
• MF: C₂₂H₃₂O₂
• MW: 328.488286972046
• MDL: MFCD00019413
• CID: 36182
• PubChem ID: 638034

Retinyl acetate Chemical and Physical Properties

Names and Identifiers

• Retinol acetate
• retinyl acetate
• all-trans vitamin a acetate
• Vitamin A acetate
• Vitamin A acetate in gelatin
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-yl acetate
• VITAMIN A (ACETATE), USP
• VITAMIN A ACETATE(RETINOL ACETATE)(P)
• VITAMIN A ACETATE(RETINOL ACETATE)(RG) PrintBack
• 2750 IU
• 3,7-DiMethyl-9-(2,6,6-triMethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraen-1-ol
• all-trans-Retinol
• all-trans-Retinyl acetate, 1.5 Million IU
• g, in sunflower oil, stabilized
• Retinol
• Retinol acetate,Retinyl acetate,Vitamin A acetate
• RutheniuM
• USP
• VitaMin A
• VitaMin A acetate in gelatin, 500,000 I.U.
• Myvak
• Myvax
• retinyl
• Crystalets
• Davitan A 650
• Retinylacetat
• tinyl acetate
• ARetinyl acet
• VitaMin A ace
• (2E,4E,6E,8E)
• Retinol, acetate
• all-trans-Retinyl acetate
• Vitamin A1 acetate
• all-trans-Retinol acetate
• Vitamin A alcohol acetate
• Vitamin A ester
• all-trans-Vitamin A acetate
• Retinol, acetate, all-trans-
• Myvax (VAN)
• Myvak (VAN)
• O~15~-acetylretinol
• all-trans-Retinylacetate
• Vitamin A acetate (VAN)
• Acetic acid, retinyl ester
• Retinyl acetate, all-trans-
• trans-Retinol Acetate
• trans-Vitam
• Vitamin A powder
• Retinyl acetate

• MDL： MFCD00019413
• Inchi： 1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9+,18-14+
• InChI Key： QGNJRVVDBSJHIZ-QHLGVNSISA-N
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C1=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]
• BRN： 1915439

Computed Properties

• Exact Mass: 328.24023g/mol
• Surface Charge: 0
• XLogP3: 6.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 328.24023g/mol
• Monoisotopic Mass: 328.24023g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 24
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 328.5

Experimental Properties

• Color/Form: crystallization
• Density: 1.0474 (rough estimate)
• Melting Point: 57-58 °C
• Boiling Point: 406.22°C (rough estimate)
• Flash Point: 14℃
• Refractive Index: 1.547-1.555
• Solubility: absolute ethanol: 25 mg/mL
• Water Partition Coefficient: dissolution
• PSA: 26.30000
• LogP: 6.08110
• Merck: 14,10013
• FEMA: 2594
• Color/Form: 100 μg/mL in ethanol (with 0.1% (w/v) BHT; degassed)
• Sensitiveness: Light & Air Sensitive & Hygroscopic

Retinyl acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 61-38-53
• Safety Instruction： S36/37-S45
• FLUKA BRAND F CODES：1-8-10
• RTECS：VH6825000
• Hazardous Material Identification：
• Risk Phrases：R38; R63
• Toxicity：LD50 (10 day) orally in mice: 4100 mg/kg (Kamm)
• Safety Term：S36/37;S45
• Storage Condition：−20°C
• TSCA：Yes

Retinyl acetate Customs Data

• HS CODE：2936210000
• Customs Data：

  China Customs Code:

  2936210000

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids